![molecular formula C19H19ClN2O2S2 B2892557 N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-1-(m-tolyl)methanesulfonamide CAS No. 1421522-07-7](/img/structure/B2892557.png)
N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-1-(m-tolyl)methanesulfonamide
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Description
N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-1-(m-tolyl)methanesulfonamide is a useful research compound. Its molecular formula is C19H19ClN2O2S2 and its molecular weight is 406.94. The purity is usually 95%.
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Scientific Research Applications
Structural Study and Supramolecular Assembly
Research on nimesulidetriazole derivatives, closely related to the compound of interest, emphasizes the impact of substitution on supramolecular assembly. These studies provide insights into how modifications in chemical structure can influence molecular interactions and assembly, suggesting potential applications in materials science and drug design. The detailed analysis of intermolecular interactions through Hirshfeld surfaces and 2D fingerprint plots reveals the significance of hydrogen bonding in forming cyclic and polymeric structures (Dey et al., 2015).
Synthesis and Chemical Reactivity
The synthesis of various methanesulfonamide derivatives showcases the versatility of these compounds in chemical reactions, including ring openings and the formation of complex molecules. This highlights the potential for utilizing such compounds in synthetic organic chemistry and the development of novel pharmaceuticals. The methodologies developed for these syntheses are critical for expanding the toolkit available to chemists for creating new compounds with specific properties (Upadhyaya et al., 1997).
Biological Activity and Methane Biosynthesis
The preparation and activity of coenzyme M analogues in the methyl coenzyme M reductase system of Methanobacterium thermoautotrophicum demonstrate the biological relevance of sulfonamide derivatives. This research could inform studies on methane biosynthesis and the role of various analogues in enzymatic reactions, potentially impacting bioenergy production and understanding of microbial metabolism (Gunsalus et al., 1978).
Properties
IUPAC Name |
N-[[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-1-(3-methylphenyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O2S2/c1-13-6-5-7-15(10-13)12-26(23,24)21-11-18-14(2)22-19(25-18)16-8-3-4-9-17(16)20/h3-10,21H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZITYOOJNMPCFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CS(=O)(=O)NCC2=C(N=C(S2)C3=CC=CC=C3Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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